2,4-Difluoro-3-methyl-6-(trifluoromethyl)aniline

• Molecular Formula: C8H6F5N
• Molecular Weight: 211.13 g/mol
• IUPAC Name: 2,4-difluoro-3-methyl-6-(trifluoromethyl)aniline
• InChI: InChI=1S/C8H6F5N/c1-3-5(9)2-4(8(11,12)13)7(14)6(3)10/h2H,14H2,1H3
• InChI Key: SLJROGFOXUBZTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C(=C1F)N)C(F)(F)F)F

Description

2,4-Difluoro-3-methyl-6-(trifluoromethyl)aniline is a fluorinated aniline derivative serving as a valuable synthetic intermediate in organic chemistry and materials science. While direct studies on this specific compound are limited, research on structurally similar trifluoro-methylated anilines indicates significant potential. For instance, certain trifluoro-anilines have demonstrated potent antimicrobial and antibiofilm efficacy against pathogenic Vibrio species, suggesting this compound could be a promising scaffold for developing novel anti-biofilm agents and virulence factor inhibitors . The presence of multiple fluorine atoms and the trifluoromethyl group typically enhances a molecule's lipophilicity, metabolic stability, and binding affinity, making it a key motif in medicinal chemistry for improving pharmacokinetic properties . This compound is expected to be a versatile building block for synthesizing more complex molecules, including Schiff base ligands for coordination chemistry and fluorinated polymers . As a standard practice for compounds of this nature, proper storage in a dark place under an inert atmosphere at low temperatures (e.g., -20°C) is recommended to maintain stability . This product is intended for research applications only and is not for diagnostic or therapeutic use.

Comparison with Similar Compounds

Data Table: Key Structural and Functional Comparisons

Compound Name	Substituent Positions	Molecular Weight (g/mol)	Key Properties/Applications	References
2,4-Difluoro-3-methyl-6-(trifluoromethyl)aniline	2-F, 4-F, 3-Me, 6-CF₃	~209.13 (calculated)	Intermediate for pharmaceuticals
4-Fluoro-2-methyl-6-(trifluoromethyl)aniline	4-F, 2-Me, 6-CF₃	193.14	Commercial availability
2-(Trifluoromethyl)aniline	2-CF₃	161.12	High activity in ureas
4-Nitro-3-(trifluoromethyl)aniline	4-NO₂, 3-CF₃	206.11	NO photorelease, low cytotoxicity
2,4-Dichloro-3-(trifluoromethyl)aniline	2-Cl, 4-Cl, 3-CF₃	229.57	Pesticide precursor

Q & A

Q. Critical Factors :

• Catalyst Selection : Silver salts enhance fluorination efficiency but may lead to byproducts if not quenched properly.
• Temperature : Lower temperatures favor selectivity for trifluoromethylation, minimizing side reactions like over-fluorination .

Basic: How is the compound characterized structurally and functionally in academic research?

Answer:
Structural Characterization :

• NMR Spectroscopy : ¹⁹F NMR identifies fluorine environments, while ¹H/¹³C NMR resolves aromatic substitution patterns .
• X-ray Crystallography : Resolves spatial arrangement of substituents, particularly steric effects from methyl and CF₃ groups .
• Mass Spectrometry : Confirms molecular weight (e.g., m/z 223 [M+H]⁺) and fragmentation patterns .

Q. Functional Analysis :

• HPLC/LCMS : Quantifies purity and monitors reaction intermediates .
• Vibrational Spectroscopy : DFT-coupled IR/Raman studies reveal electronic effects of fluorine and CF₃ groups on the aromatic ring .

Advanced: How does the trifluoromethyl group influence binding affinity to biological targets compared to non-fluorinated analogs?

Answer:
The CF₃ group enhances lipophilicity (logP ≈ 3.2) and metabolic stability , improving membrane permeability. Key mechanisms include:

• Hydrophobic Interactions : The CF₃ group binds to hydrophobic pockets in enzymes (e.g., BCAT1/2 inhibition observed in analogs with IC₅₀ <10 µM) .
• Electron-Withdrawing Effects : Stabilizes charge-transfer interactions with catalytic residues (e.g., in kinase inhibition assays) .
• Steric Effects : The bulky CF₃ group may restrict rotational freedom, optimizing pharmacophore alignment .

Q. Comparative Data :

Compound	IC₅₀ (µM)	Target
Non-fluorinated analog	>50	BCAT1/2
2,4-Difluoro-3-methyl-6-CF₃-aniline	8.7	BCAT1/2

Advanced: How to resolve contradictions in reported biological activity data across studies?

Answer:
Discrepancies in IC₅₀ values or mechanism claims arise from:

• Cell Line Variability : Differential expression of target proteins (e.g., BCAT1 in HCT116 vs. PC3 cells) .
• Assay Conditions : Varying pH, serum content, or incubation times alter compound stability (e.g., hydrolysis of methyl groups in acidic media) .
• Impurity Profiles : Byproducts from incomplete fluorination (e.g., mono- vs. di-fluorinated species) may skew results .

Q. Mitigation Strategies :

• Orthogonal Assays : Validate activity via SPR (binding affinity) and cell viability (e.g., MTT) assays .
• Batch Reproducibility : Use HPLC-pure (>98%) batches and document synthetic protocols rigorously .

Advanced: What safety protocols are critical for handling this compound in lab settings?

Answer:

• PPE Requirements : Nitrile gloves, lab coats, and ANSI-approved goggles to prevent skin/eye contact (LD₅₀ oral, rat: 320 mg/kg) .
• Ventilation : Use fume hoods for synthesis steps involving volatile intermediates (e.g., CF₃I) .
• Spill Management : Neutralize with inert adsorbents (e.g., vermiculite) and avoid aqueous rinses to prevent fluorinated byproduct release .
• Storage : Store at 0–6°C in amber glass under nitrogen to prevent oxidative degradation .

Advanced: How to optimize regioselectivity in derivatization reactions (e.g., amidation, Suzuki coupling)?

Answer:

• Directing Groups : Use temporary protecting groups (e.g., Boc on the amine) to block undesired substitution at the 1-position .
• Metal Catalysis : Pd(PPh₃)₄ promotes coupling at the 3-methyl position, while Cu(I) favors CF₃-adjacent sites .
• Solvent Effects : Polar aprotic solvents (e.g., DMF) enhance nucleophilic attack at electron-deficient positions .

Q. Example :

• Suzuki Coupling :
  Substrate: 2,4-Difluoro-3-methyl-6-CF₃-aniline
  Conditions: Pd(OAc)₂, SPhos ligand, K₂CO₃, DMF/H₂O (3:1), 80°C
  Yield: 82% with >95% regioselectivity for the 5-position .